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Compound of Interest

Compound Name: Cyclohexanesulfinamide

Cat. No.: B15253271 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. Adherence to proper chemical handling and

disposal protocols is a critical component of this responsibility. This document provides

essential, immediate safety and logistical information for the proper disposal of

Cyclohexanesulfinamide, ensuring the protection of personnel and the environment.

Cyclohexanesulfinamide is a compound that requires careful handling due to its potential

hazards. It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2] Therefore, its disposal must be managed in a controlled and compliant manner.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate personal

protective equipment (PPE).[1][3] This includes, but is not limited to:

Protective gloves

Protective clothing

Eye protection (safety glasses or goggles)

Face protection

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any dust or

vapors.[1][3] In case of accidental contact, follow these first aid measures:
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Skin contact: Immediately flush the skin with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical

advice.[1]

Eye contact: Rinse cautiously with water for several minutes.[1] If you wear contact lenses,

remove them if it is easy to do so and continue rinsing.[1] If eye irritation persists, get

medical advice or attention.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, call a poison center or doctor.[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Cyclohexanesulfinamide is to use an approved

waste disposal plant.[1] Do not dispose of this chemical down the drain or in regular trash.[1][4]

Waste Collection:

Collect all waste Cyclohexanesulfinamide, including any contaminated materials such as

gloves, pipette tips, and empty containers, in a designated and compatible hazardous

waste container.[4][5]

The container must be sturdy, leak-proof, and clearly labeled as hazardous waste.[4][5]

Labeling:

Attach a properly completed hazardous waste label to the container as soon as the first

waste is added.[5]

The label should clearly identify the contents as "Hazardous Waste:

Cyclohexanesulfinamide" and include any other information required by your institution's

Environmental Health and Safety (EHS) department.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible substances and sources of ignition.[1]
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Keep the container tightly closed when not in use.[1]

Disposal Request:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.[6][7][8]

Follow their specific procedures for waste pickup requests.

Empty Containers:

Empty containers that held Cyclohexanesulfinamide must also be disposed of as

hazardous waste unless they have been triple-rinsed.[4][5]

If triple-rinsing, collect the rinsate as hazardous waste.[4] After thorough cleaning and

removal of the label, the container may be disposed of as non-hazardous waste, in

accordance with your local regulations.[4][9]

Chemical and Physical Properties
A summary of the key properties of Cyclohexanesulfinamide is provided in the table below.

Property Value Source

Molecular Formula C6H13NOS [1]

Molecular Weight 147.24 g/mol [1]

Purity 95% [1]

Appearance Not available [1]

Melting Point 39 - 45 °F / 4 - 7 °C [3]

Boiling Point 177.3 °F / 80.7 °C [3]

Density 0.779 g/cm3 (at 77 °F / 25 °C) [3]
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The following diagram illustrates the logical workflow for the proper disposal of

Cyclohexanesulfinamide.

Cyclohexanesulfinamide Disposal Workflow
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Caption: Logical workflow for the proper disposal of Cyclohexanesulfinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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